Cas no 21421-66-9 (2H-1-Benzopyran,5,7-dimethoxy-2,2-dimethyl-)

• Product Name: 2H-1-Benzopyran,5,7-dimethoxy-2,2-dimethyl-
• CAS No: 21421-66-9
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 288473
• PubChem ID: 179366
• Update Time: 2025-04-19

2H-1-Benzopyran,5,7-dimethoxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran,5,7-dimethoxy-2,2-dimethyl-
• 5,7-dimethoxy-2,2-dimethylchromene
• 2,2-Dimethyl-5,7-dimethoxychromene
• 5,7-dimethoxy-2,2-dimethyl-2H-1-benzopyran
• 5,7-Dimethoxy-2,2-dimethyl-2H-chromen
• 5,7-dimethoxy-2,2-dimethyl-2H-chromene
• 5,7-Dimethoxy-2,2-dimethylchromen
• DTXSID30175694
• 21421-66-9
• HY-W068430
• CS-0069178
• AKOS040735337
• D73759
• 2H-1-Benzopyran, 5,7-dimethoxy-2,2-dimethyl-

• Inchi： 1S/C13H16O3/c1-13(2)6-5-10-11(15-4)7-9(14-3)8-12(10)16-13/h5-8H,1-4H3
• InChI Key： LNNCIJIARMEHGZ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C=CC1(C)C)OC)OC

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Color/Form: Powder
• PSA: 27.69000
• LogP: 2.88800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Precocenes